Cas no 73303-30-7 (Cyclopentaneheptanoicacid, 2-(3-carboxypropyl)-z-hydroxy-d,3-dioxo-,(zR,1S,2R)-)

• Product Name: Cyclopentaneheptanoicacid, 2-(3-carboxypropyl)-z-hydroxy-d,3-dioxo-,(zR,1S,2R)-
• CAS No: 73303-30-7
• MF: C₁₆H₂₄O₇
• MW: 328.357565879822
• CID: 565959
• PubChem ID: 175456
• Update Time: 2025-04-19

Cyclopentaneheptanoicacid, 2-(3-carboxypropyl)-z-hydroxy-d,3-dioxo-,(zR,1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneheptanoicacid, 2-(3-carboxypropyl)-z-hydroxy-d,3-dioxo-,(zR,1S,2R)-
• (7R)-7-[(1S,2R)-2-(3-carboxypropyl)-3-oxocyclopentyl]-7-hydroxy-5-oxoheptanoic acid
• 7-hydroxy-5,11-dioxotetranorprostane-1,16-dioic acid
• Cyclopentaneheptanoic acid, 2-(3-carboxypropyl)-zeta-hydroxy-delta, 3-dioxo-, (1S-(1alpha(S*),2beta))-
• DTXSID80223538
• 7R-hydroxy-5,11-dioxotetranorprostane-1,16-dioic acid
• LMFA03010194
• 73303-30-7
• CHEBI:186746
• Prostaglandin M

• Inchi： 1S/C16H24O7/c17-10(3-1-5-15(20)21)9-14(19)12-7-8-13(18)11(12)4-2-6-16(22)23/h11-12,14,19H,1-9H2,(H,20,21)(H,22,23)/t11-,12+,14-/m1/s1
• InChI Key： XWBICGCZKGTPCH-MBNYWOFBSA-N
• SMILES： O[C@H](CC(CCCC(=O)O)=O)[C@H]1CCC([C@@H]1CCCC(=O)O)=O

Computed Properties

• Exact Mass: 328.15220310g/mol
• Monoisotopic Mass: 328.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 129Ų